3-[3-(4-ethoxyphenyl)acryloyl]-4,6-dimethyl-2(1H)-pyridinone

• IUPAC Name: 3-[(E)-3-(4-ethoxyphenyl)prop-2-enoyl]-4,6-dimethyl-1H-pyridin-2-one
• InChI: InChI=1S/C18H19NO3/c1-4-22-15-8-5-14(6-9-15)7-10-16(20)17-12(2)11-13(3)19-18(17)21/h5-11H,4H2,1-3H3,(H,19,21)/b10-7+
• InChI Key: YXYCRVCFRYMXKR-JXMROGBWSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)C2=C(C=C(NC2=O)C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)C2=C(C=C(NC2=O)C)C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

This compound is a derivative of pyridinone, which is a type of heterocyclic compound. Pyridinones are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, etc., can be determined experimentally. Computational methods can also be used to predict these properties.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some pyridinone derivatives are known to inhibit certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific chemical structure and properties. Standard safety procedures should be followed when handling and storing this compound.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, optimizing its synthesis, and studying its reactions.